Cas no 62005-04-3 (Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester)
62005-04-3 structure
Product Name:Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester
CAS No:62005-04-3
MF:C13H18O4
MW:238.279624462128
CID:460849
PubChem ID:54389372
Update Time:2025-04-19
Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester
- ethyl 2-(2-phenylmethoxyethoxy)acetate
- SCHEMBL21801168
- DTXSID80711026
- VFNKONPSWSBHQI-UHFFFAOYSA-N
- ethyl (2-benzyloxyethoxy)acetate
- 62005-04-3
- Ethyl [2-(benzyloxy)ethoxy]acetate
-
- Inchi: 1S/C13H18O4/c1-2-17-13(14)11-16-9-8-15-10-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
- InChI Key: VFNKONPSWSBHQI-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CCOCC(=O)OCC
Computed Properties
- Exact Mass: 238.12054
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
62005-04-3 (Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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